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Compound of Interest

Compound Name: Lauryl linolenate
Cat. No.: B15551935
Get Quote
Introduction

Lauryl linolenate is a fatty acid ester composed of lauryl alcohol (dodecanol) and alpha-
linolenic acid, an essential omega-3 fatty acid. Its well-defined chemical structure and
molecular weight make it a suitable candidate for use as a reference standard in mass
spectrometry-based lipidomics and related fields. This application note provides a detailed
protocol for the use of lauryl linolenate as an internal standard for the quantification of long-
chain fatty acid esters and other lipid species.

Physicochemical Properties and Mass Spectrometry
Data

Lauryl linolenate's utility as a standard is grounded in its distinct mass and predictable
fragmentation pattern. As a long-chain unsaturated ester, it is amenable to analysis by various
mass spectrometry techniques, including gas chromatography-mass spectrometry (GC-MS)
and liquid chromatography-mass spectrometry (LC-MS) with appropriate ionization methods
like electron ionization (EI) or electrospray ionization (ESI).
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Property Value Source
Chemical Formula C30H5402 Calculated
Molecular Weight

) ) 446.4124 g/mol Calculated
(Monoisotopic)
Molecular Weight (Average) 446.75 g/mol Calculated

Dodecyl (92,127,157)-

IUPAC Name N/A

octadeca-9,12,15-trienoate

Predicted Electron lonization (El) Fragmentation

The fragmentation of lauryl linolenate in EI-MS is expected to follow established patterns for

long-chain esters and polyunsaturated fatty acids. Key predicted fragments are summarized

below. These fragments can be used for the development of selected ion monitoring (SIM) or

multiple reaction monitoring (MRM) methods for targeted quantification.

m/z (Predicted)

lon Formula (Predicted)

Description of Fragment

446 [C30H5402]+e Molecular lon (M+)
Fragment corresponding to the
277 [C18H2902]+ _
linolenoyl group [M - C12H25]+
Fragment corresponding to the
168 [C12H24]+-
lauryl (dodecyl) group
A common fragment for
79 [C6HT7]+ polyunsaturated fatty acids,
likely a tropylium-like ion[1]
Characteristic hydrocarbon
95 [C7H11]+ fragment from the fatty acid
chain
41, 55, 67 [C3H5]+, [C4HT]+, [C5HT7]+ Common alkyl fragments
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Experimental Protocol: Quantification of a Target
Analyte using Lauryl Linolenate as an Internal
Standard

This protocol outlines the use of lauryl linolenate as an internal standard (IS) for the
guantification of a hypothetical target long-chain fatty acid ester ("Analyte X") in a biological
matrix by LC-MS.

Materials and Reagents
o Lauryl Linolenate (high purity, >99%)

e Analyte X standard (high purity, >99%)
 Biological matrix (e.g., plasma, cell lysate)
o Methanol (LC-MS grade)

¢ Acetonitrile (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (LC-MS grade)

e Chloroform

¢ Internal Standard Stock Solution (IS Stock): Dissolve 1 mg of lauryl linolenate in 1 mL of
methanol to a final concentration of 1 mg/mL.

¢ Analyte Stock Solution: Dissolve 1 mg of Analyte X in 1 mL of methanol to a final
concentration of 1 mg/mL.

Sample Preparation

 Lipid Extraction:

o To 100 pL of the biological matrix, add 400 pL of a 2:1 (v/v) mixture of
chloroform:methanol.
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o Vortex for 2 minutes.
o Add 100 pL of water and vortex for 1 minute.
o Centrifuge at 10,000 x g for 10 minutes to separate the phases.

o Carefully collect the lower organic phase containing the lipids.

 Internal Standard Spiking:

o Transfer the extracted lipid sample to a new microcentrifuge tube.

o Add 10 pL of the IS Stock solution (1 mg/mL lauryl linolenate).

o Evaporate the solvent to dryness under a gentle stream of nitrogen.
e Reconstitution:

o Reconstitute the dried lipid extract in 100 pL of the initial mobile phase (e.g., 80:20
acetonitrile:water with 0.1% formic acid).

o Vortex for 30 seconds and transfer to an autosampler vial.

LC-MS/MS Method Development

 Liquid Chromatography (LC) Conditions:
o Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 pum patrticle size)
o Mobile Phase A: Water with 0.1% formic acid
o Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

o Gradient: 80% B to 100% B over 10 minutes, hold at 100% B for 5 minutes, return to 80%
B and equilibrate for 5 minutes.

o Flow Rate: 0.3 mL/min

o Injection Volume: 5 pL
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e Mass Spectrometry (MS) Conditions (ESI-positive mode):
o lon Source: Electrospray lonization (ESI)
o Polarity: Positive
o Capillary Voltage: 3.5 kV
o Source Temperature: 150 °C
o Desolvation Temperature: 350 °C
o Gas Flow Rates: Optimized for the specific instrument.

o Data Acquisition: Full scan (m/z 100-1000) for initial analysis, followed by targeted MS/MS

(MRM).
MRM Transition Development
Collision Energy
Compound Precursor lon (m/z)  Product lon (m/z) (eV)
e
Lauryl Linolenate (IS) 447.4 [M+H]+ 279.2 20
Lauryl Linolenate (IS) 447.4 [M+H]+ 169.2 15
Analyte X [M+H]+ To be determined To be determined

Calibration Curve and Quantification

o Prepare a series of calibration standards by spiking known concentrations of Analyte X into
the biological matrix, followed by the lipid extraction procedure.

e Add a constant amount of lauryl linolenate (IS) to each calibration standard.

e Analyze the calibration standards and the unknown samples by the developed LC-MS/MS
method.

e Construct a calibration curve by plotting the ratio of the peak area of Analyte X to the peak
area of the lauryl linolenate (IS) against the concentration of Analyte X.
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« Determine the concentration of Analyte X in the unknown samples by interpolating their peak
area ratios on the calibration curve.

Visualizations
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Caption: Experimental workflow for quantification.
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Caption: Logic of using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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